Cas no 1220018-82-5 (N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine)

• Product Name: N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine
• CAS No: 1220018-82-5
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 4687769
• Update Time: 2025-06-14

N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(5-BROMO-3-METHYL-2-PYRIDINYL)-N-(TERT-BUTYL)AMINE
• 5-bromo-N-tert-butyl-3-methylpyridin-2-amine
• 5-Bromo-N-(tert-butyl)-3-methylpyridin-2-amine
• N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine

• Inchi： 1S/C10H15BrN2/c1-7-5-8(11)6-12-9(7)13-10(2,3)4/h5-6H,1-4H3,(H,12,13)
• InChI Key： WTUCVKYAEQJDGG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)NC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 298.4±40.0 °C at 760 mmHg
• Flash Point: 134.3±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine

Comprehensive Overview of N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine (CAS No. 1220018-82-5)

N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine (CAS No. 1220018-82-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, which combines a tert-butylamine group with a 5-bromo-3-methyl-2-pyridinyl moiety. Researchers are particularly interested in this compound due to its potential as a building block for more complex molecules in drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine has surged, driven by advancements in medicinal chemistry and catalysis. The compound's bromine substituent offers excellent reactivity for cross-coupling reactions, making it valuable for synthesizing biologically active molecules. This aligns with current trends in green chemistry, where researchers seek efficient, sustainable methods to create functionalized intermediates.

The tert-butyl group in N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine contributes to the compound's steric properties, influencing its behavior in molecular interactions. This feature is particularly relevant in structure-activity relationship (SAR) studies, a hot topic in drug design. Many users searching for "pyridine derivatives in drug development" or "brominated building blocks for pharmaceuticals" will find this compound highly relevant to their research interests.

From a synthetic perspective, CAS No. 1220018-82-5 represents an important intermediate in the preparation of N-heterocyclic compounds. Its stability under various reaction conditions makes it suitable for multi-step synthesis, addressing the growing need for versatile intermediates in organic chemistry. The compound's methyl group at the 3-position of the pyridine ring offers additional modification sites, expanding its utility in molecular diversification strategies.

Analytical characterization of N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, which are frequently searched topics in conjunction with compound identification. The bromine atom produces distinctive splitting patterns in 1H NMR spectra, while the tert-butyl group appears as a characteristic singlet, making structural confirmation straightforward for researchers.

In material science applications, the electron-withdrawing nature of the bromine atom in CAS No. 1220018-82-5 makes it interesting for developing organic electronic materials. This connects with current investigations into pyridine-based semiconductors and coordination complexes, areas receiving increased attention for optoelectronic device development. The compound's potential in these fields answers common search queries about "functional pyridines for materials science".

Quality control of N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine follows stringent protocols to ensure high purity, a critical factor for research applications. The compound's storage stability and handling requirements are frequently discussed topics among laboratory professionals searching for best practices in chemical management. Proper characterization includes monitoring for degradation products and verifying the absence of process-related impurities.

The growing interest in structure-property relationships has positioned CAS No. 1220018-82-5 as a valuable tool for investigating molecular conformation effects. Computational chemists often search for pyridine derivatives with steric effects to model molecular docking scenarios, making this compound relevant to in silico studies. The tert-butylamine moiety's influence on molecular geometry provides interesting case studies for conformational analysis.

In the context of sustainable chemistry, researchers are exploring efficient synthetic routes to N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine that minimize environmental impact. This aligns with searches for green synthesis of halogenated compounds and atom-economical reactions. The compound's potential for catalytic transformations makes it a subject of interest in mechanistic studies of transition metal-catalyzed processes.

Safety considerations for handling N-(5-Bromo-3-methyl-2-pyridinyl)-N-(tert-butyl)amine follow standard laboratory protocols for organic bromides. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended, addressing common queries about safe handling of brominated compounds. The compound's physical properties and solubility characteristics are frequently referenced in experimental procedures across various applications.